2-cyano-N-(2,5-dichlorophenyl)-3-pyridin-3-ylpropanamide
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Description
2-cyano-N-(2,5-dichlorophenyl)-3-pyridin-3-ylpropanamide is a useful research compound. Its molecular formula is C15H11Cl2N3O and its molecular weight is 320.17. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
The compound has been studied in various contexts, with research focusing on synthesis methods and potential biological applications. One area of study involves the synthesis and crystal structure analysis of unexpected products from condensation reactions, leading to compounds with moderate antifungal activity. For instance, Rusnac et al. (2020) explored the synthesis of several compounds, including 1,3-bis(pyridin-2-yl)prop-2-en-1-one and related derivatives, demonstrating potential antimicrobial and antioxidant activities. The most notable compound showed significantly higher activity towards Cryptococcus neoformans compared to Nistatin, suggesting potential applications in antibacterial and antifungal areas Rusnac et al., 2020.
Antiviral and Antimicrobial Evaluation
Further research into pyridine derivatives, such as the synthesis of pyrido[2′,3′:3,4]pyrazolo[5,1-c]triazines, has shown promise in antiviral and antimicrobial applications. Attaby et al. (2007) reported on the synthesis of these derivatives and their evaluation against HSV1 and HAV, indicating potential for developing new antiviral agents Attaby et al., 2007.
Catalytic Applications
On the catalytic front, the study by Magubane et al. (2017) on (pyrazolyl)ethyl)pyridine Fe(II) and Ni(II) complexes has shown that these compounds can be effective catalysts for the transfer hydrogenation of ketones. This process offers a pathway to convert ketones to alcohols in a more environmentally friendly manner, highlighting the compound's utility in green chemistry Magubane et al., 2017.
Chemical Synthesis and Characterization
Moreover, research into the synthesis and characterization of new chemical entities continues to be a vital application of such compounds. For example, Maleki (2015) reported on the solvent-free synthesis of 2,4,6-triarylpyridine derivatives, showcasing the compound's role in facilitating the creation of new materials with potential biological and pharmaceutical applications Maleki, 2015.
Properties
IUPAC Name |
2-cyano-N-(2,5-dichlorophenyl)-3-pyridin-3-ylpropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11Cl2N3O/c16-12-3-4-13(17)14(7-12)20-15(21)11(8-18)6-10-2-1-5-19-9-10/h1-5,7,9,11H,6H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXQHFRTYXNUFIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CC(C#N)C(=O)NC2=C(C=CC(=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.